Cas no 89990-54-5 (pyrazolidine;dihydrochloride)

pyrazolidine;dihydrochloride structure
pyrazolidine;dihydrochloride structure
Product Name:pyrazolidine;dihydrochloride
CAS No:89990-54-5
MF:C3H9ClN2
MW:108.569959402084
MDL:MFCD16620353
CID:583937
PubChem ID:12314782
Update Time:2024-10-26

pyrazolidine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • Pyrazolidine dihydrochloride
    • Pyrazolidine, dihydrochloride (9CI)
    • pyrazolidine;dihydrochloride
    • EN300-223553
    • AC-31755
    • DTXSID90487442
    • Pyrazolidinedihydrochloride
    • SCHEMBL221541
    • pyrazolidine-bishydrochloride
    • DA-18240
    • PYRAZOLIDINE 2HCL
    • DS-4444
    • AKOS016007708
    • Pyrazolidine, dihydrochloride
    • 89990-54-5
    • SY028303
    • MFCD16620353
    • LUXXPABUPDCSHU-UHFFFAOYSA-N
    • A1-00393
    • CS-0210819
    • MDL: MFCD16620353
    • Inchi: 1S/C3H8N2.ClH/c1-2-4-5-3-1;/h4-5H,1-3H2;1H
    • InChI Key: VEXUHGJGWQFFTB-UHFFFAOYSA-N
    • SMILES: Cl.N1CCCN1

Computed Properties

  • Exact Mass: 144.0221037g/mol
  • Monoisotopic Mass: 144.0221037g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 24.1
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.1Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: No data available
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: No data available
  • Vapor Pressure: No data available

pyrazolidine;dihydrochloride Security Information

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pyrazolidine;dihydrochloride Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrochloric acid
Reference
Pyridazino- and pyrazolo[1,2-a]-1,2,5-triazepines
Groszkowski, Stefan; Wrona, Jadwiga, Polish Journal of Chemistry, 1983, 56, 1131-8

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane
Reference
Synthesis and evaluation of pyrazolidine derivatives as dipeptidyl peptidase IV (DP-IV) inhibitors
Ahn, Jin Hee; Kim, Jin Ah; Kim, Hye-Min; Kwon, Hyuk-Man; Huh, Sun-Chul; et al, Bioorganic & Medicinal Chemistry Letters, 2005, 15(5), 1337-1340

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ;  rt
Reference
Development of cyclic hydrazine and hydrazide type organocatalyst-mechanistic aspects of cyclic hydrazine/hydrazide-catalyzed Diels-Alder reactions
Suzuki, Ichiro; Hirata, Ai; Takeda, Kei, Heterocycles, 2009, 79, 851-863

Production Method 4

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ;  12 h, rt
Reference
Synthesis, biological evaluation and structural determination of β-aminoacyl-containing cyclic hydrazine derivatives as dipeptidyl peptidase IV (DPP-IV) inhibitors
Ahn, Jin Hee; Shin, Mi Sik; Jun, Mi Ae; Jung, Sun Ho; Kang, Seung Kyu; et al, Bioorganic & Medicinal Chemistry Letters, 2007, 17(9), 2622-2628

Production Method 5

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ;  rt
Reference
Biginelli reactions catalyzed by hydrazine type organocatalyst
Suzuki, Ichiro; Iwata, Yukari; Takeda, Kei, Tetrahedron Letters, 2008, 49(20), 3238-3241

pyrazolidine;dihydrochloride Raw materials

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